Cas no 1805484-94-9 (Ethyl 3-(difluoromethyl)-6-hydroxy-2-methoxypyridine-4-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-6-hydroxy-2-methoxypyridine-4-acetate
• CAS No: 1805484-94-9
• MF: C₁₁H₁₃F₂NO₄
• MW: 261.22203040123
• CID: 4805256
• Update Time: 2025-06-08

Ethyl 3-(difluoromethyl)-6-hydroxy-2-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-6-hydroxy-2-methoxypyridine-4-acetate

• Inchi： 1S/C11H13F2NO4/c1-3-18-8(16)5-6-4-7(15)14-11(17-2)9(6)10(12)13/h4,10H,3,5H2,1-2H3,(H,14,15)
• InChI Key： QXTGREQXKADUNU-UHFFFAOYSA-N
• SMILES： FC(C1=C(NC(C=C1CC(=O)OCC)=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 415
• XLogP3: 0.3
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 3-(difluoromethyl)-6-hydroxy-2-methoxypyridine-4-acetate

Ethyl 3-(difluoromethyl)-6-hydroxy-2-methoxypyridine-4-acetate (CAS No. 1805484-94-9)

Ethyl 3-(difluoromethyl)-6-hydroxy-2-methoxypyridine-4-acetate, with the CAS number 1805484-94-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives family, a class of molecules known for their broad spectrum of biological activities and potential therapeutic applications. The presence of functional groups such as the difluoromethyl moiety, hydroxyl group, and methoxy group in its structure contributes to its unique chemical properties and biological interactions.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has made it a popular substitution pattern in the design of novel pharmaceuticals. In recent years, researchers have been exploring the incorporation of difluoromethyl groups into various molecular frameworks to improve pharmacokinetic profiles and therapeutic efficacy. Ethyl 3-(difluoromethyl)-6-hydroxy-2-methoxypyridine-4-acetate exemplifies this trend, showcasing a promising scaffold for further derivatization and optimization.

The hydroxyl and methoxy groups in Ethyl 3-(difluoromethyl)-6-hydroxy-2-methoxypyridine-4-acetate contribute to its solubility and reactivity, making it a versatile intermediate in synthetic chemistry. These functional groups can participate in various chemical transformations, such as esterification, etherification, and oxidation-reduction reactions, which are essential for constructing more complex molecular architectures. The compound's structural features also make it a valuable building block for the synthesis of heterocyclic compounds, which are widely recognized for their biological significance.

In the realm of medicinal chemistry, Ethyl 3-(difluoromethyl)-6-hydroxy-2-methoxypyridine-4-acetate has been investigated for its potential role in developing new therapeutic agents. Pyridine derivatives are known to exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in Ethyl 3-(difluoromethyl)-6-hydroxy-2-methoxypyridine-4-acetate suggests that it may interact with biological targets in unique ways, warranting further exploration.

difluoromethyl)-6-hydroxy-2-methoxypyridine-4-acetate may serve as lead compounds for developing novel anticancer therapies. This research underscores the need for continued investigation into the pharmacological potential of pyridine derivatives.

The synthesis of Ethyl 3-(difluoromethyl)-6-hydroxy-2-methoxypyridine-4-acetate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions, nucleophilic substitutions, and functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to construct the desired molecular framework efficiently. The development of robust synthetic methodologies is crucial for scaling up production and facilitating further chemical modifications.

In addition to its synthetic utility, Ethyl 3-(difluoromethyl)-6-hydroxy-2-methoxypyridine-4-acetate has been explored in computational studies to understand its electronic properties and molecular interactions. Computational chemistry tools such as density functional theory (DFT) have been used to predict the compound's binding affinity to biological targets and assess its potential as a drug candidate. These studies provide valuable insights into the structure-activity relationships (SAR) of pyridine derivatives and guide experimental design.

The pharmaceutical industry continues to invest in the discovery and development of novel heterocyclic compounds due to their vast therapeutic potential. Ethyl 3-(difluoromethyl)-6-hydroxy-2-methoxypyridine-4-acetate represents an exciting example of how structural modifications can lead to innovative drug candidates. By leveraging cutting-edge synthetic methods and computational tools, researchers can accelerate the process of identifying promising leads and optimizing their pharmacological properties.

The future prospects for Ethyl 3-(difluoromethyl)-6-hydroxy-2-methoxypyridine-4-acetate are bright, with ongoing research aimed at expanding its applications in medicinal chemistry. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate laboratory findings into clinical reality. As our understanding of molecular interactions grows, so too will our ability to harness the therapeutic potential of compounds like Ethyl 3-(difluoromethyl)-6-hydroxy-2-methoxypyridine-4-acetate.